Cas no 835876-04-5 (Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-)

• Product name: Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-
• CAS No: 835876-04-5
• MF: C₁₃H₁₁N₂OF₃
• MW: 268.23444
• CID: 1809364
• PubChem ID: 11482551

Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(6-methoxy-3-pyridinyl)-5-(trifluoromethyl)-
• 2-(6-methoxypyridin-3-yl)-5-(trifluoromethyl)aniline
• 835876-04-5
• HS-4762
• NJUFYKWXFDHTMY-UHFFFAOYSA-N
• DTXSID10467342
• AKOS015962715

• Inchi： InChI=1S/C13H11F3N2O/c1-19-12-5-2-8(7-18-12)10-4-3-9(6-11(10)17)13(14,15)16/h2-7H,17H2,1H3
• InChI Key： NJUFYKWXFDHTMY-UHFFFAOYSA-N
• SMILES： COC1=NC=C(C=C1)C2=C(C=C(C=C2)C(F)(F)F)N

Computed Properties

• Exact Mass: 268.08234746g/mol
• Monoisotopic Mass: 268.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų